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Compound of Interest

Compound Name: Ethyl orange

Cat. No.: B11956848

Molecular Composition and Mass

Ethyl orange, in its common sodium salt form, possesses the molecular formula
C16H1sN3NaOsS.[1][2][3] The molar mass of this compound is 355.39 g/mol .[1][2][4] A detailed
breakdown of the elemental composition and contribution to the overall molar mass is
presented below.

Element Symbol Atomic Count Atomic Mass Total Mass
(amu) (amu)
Carbon C 16 12.011 192.176
Hydrogen H 18 1.008 18.144
Nitrogen N 3 14.007 42.021
Sodium Na 1 22.990 22.990
Oxygen O 3 15.999 47.997
Sulfur S 1 32.06 32.06
Total 355.388

The linear formula for ethyl orange sodium salt is (C2Hs)2NCeHaN=NCeH4SOs3Na.[4] This
compound is also known by its systematic name, sodium 4-[[4-
(diethylamino)phenyl]diazenyl]lbenzenesulfonate.
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While the sodium salt is the most frequently encountered form, a potassium salt of ethyl
orange also exists with the molecular formula C16H1sKN3O3S and a corresponding molar mass
of approximately 371.5 g/mol .[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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